Cas no 66417-42-3 (methyl (2E)-3-(2,4-dimethoxyphenyl)prop-2-enoate)

methyl (2E)-3-(2,4-dimethoxyphenyl)prop-2-enoate Properties

Names and Identifiers

• 2-Propenoic acid, 3-(2,4-dimethoxyphenyl)-, methyl ester, (E)-
• (E)-2,4-dimethoxycinnamic acid methyl ester
• (E)-2,4-dimethoxy-cinnamic acid methyl ester
• 2,4-dimethoxycinnamic acid methyl ester
• 3-(2,4-dimethoxyphenyl)acrylic acid methyl ester
• methyl 3-(2,4-dimethoxyphenyl)acrylate
• methyl 3-(2,4-dimethoxyphenyl)propenoate
• methyl (2E)-3-(2,4-dimethoxyphenyl)prop-2-enoate
• AKOS017259741
• 66417-42-3
• OPFJHFOFMZFPKX-FNORWQNLSA-N
• SCHEMBL8686650
• EN300-1453737
• 3-(2,4-Dimethoxy-phenyl)-acrylic acid methyl ester
• trans-2,4-Dimethoxycinnamic acid, methyl ester
• SCHEMBL7959387
• CHEMBL2252101
• +Expand

• InChIKey： OPFJHFOFMZFPKX-FNORWQNLSA-N
• Inchi： InChI=1S/C12H14O4/c1-14-10-6-4-9(11(8-10)15-2)5-7-12(13)16-3/h4-8H,1-3H3/b7-5+
• SMILES： COC(=O)\C=C\c1ccc(OC)cc1OC

Computed Properties

• Exact Mass: 222.08900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 5
• Monoisotopic Mass: 222.08920892g/mol
• Heavy Atom Count: 16
• Complexity: 249
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• LogP: 1.89000
• PSA: 44.76000